Cas no 1247763-09-2 (1-methoxycyclooctane-1-carboxylic acid)
1-methoxycyclooctane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methoxycyclooctane-1-carboxylic acid
- 1-METHOXYCYCLOOCTANE-1-CARBOXYLICACID
- 1247763-09-2
- AKOS017417995
- EN300-1143741
-
- Inchi: 1S/C10H18O3/c1-13-10(9(11)12)7-5-3-2-4-6-8-10/h2-8H2,1H3,(H,11,12)
- InChI Key: SSYMAKHAABBZOQ-UHFFFAOYSA-N
- SMILES: O(C)C1(C(=O)O)CCCCCCC1
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
1-methoxycyclooctane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143741-1.0g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 1g |
$0.0 | 2023-06-09 | |
| Enamine | EN300-1143741-0.05g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 0.05g |
$168.0 | 2023-10-26 | |
| Enamine | EN300-1143741-0.1g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 0.1g |
$252.0 | 2023-10-26 | |
| Enamine | EN300-1143741-0.25g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 0.25g |
$361.0 | 2023-10-26 | |
| Enamine | EN300-1143741-0.5g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 0.5g |
$569.0 | 2023-10-26 | |
| Enamine | EN300-1143741-1g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 1g |
$728.0 | 2023-10-26 | |
| Enamine | EN300-1143741-2.5g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 2.5g |
$1428.0 | 2023-10-26 | |
| Enamine | EN300-1143741-5g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 5g |
$2110.0 | 2023-10-26 | |
| Enamine | EN300-1143741-10g |
1-methoxycyclooctane-1-carboxylic acid |
1247763-09-2 | 95% | 10g |
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| Aaron | AR028P55-50mg |
1-methoxycyclooctane-1-carboxylicacid |
1247763-09-2 | 95% | 50mg |
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1-methoxycyclooctane-1-carboxylic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-methoxycyclooctane-1-carboxylic acid
Introduction to 1-methoxycyclooctane-1-carboxylic acid (CAS No. 1247763-09-2)
1-methoxycyclooctane-1-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 1247763-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cycloalkanoic acids, characterized by a cyclic structure with an oxygen-containing substituent and a carboxylic acid functional group. The presence of a methoxy group at the cyclooctane ring enhances its molecular complexity and potential biological activity, making it a subject of extensive study in medicinal chemistry.
The structural motif of 1-methoxycyclooctane-1-carboxylic acid positions it as a valuable intermediate in the synthesis of more complex molecules. Its unique configuration, combining a rigid cycloalkane backbone with polar functional groups, allows for diverse chemical modifications and interactions with biological targets. This has led to its exploration in various research domains, particularly in the development of novel therapeutic agents.
In recent years, the pharmaceutical industry has shown increasing interest in cyclic compounds due to their favorable pharmacokinetic properties, including improved solubility and metabolic stability. 1-methoxycyclooctane-1-carboxylic acid exemplifies this trend, as its structure suggests potential applications in drug design. The carboxylic acid moiety can serve as a site for further derivatization, enabling the creation of prodrugs or bioactive analogs. Additionally, the methoxy group can participate in hydrogen bonding or hydrophobic interactions, influencing the compound's binding affinity to biological receptors.
One of the most compelling aspects of 1-methoxycyclooctane-1-carboxylic acid is its versatility in synthetic chemistry. Researchers have leveraged its framework to develop new methodologies for constructing complex molecules with tailored properties. For instance, its incorporation into peptidomimetics has shown promise in modulating enzyme activity and receptor binding. The compound's ability to serve as a scaffold for innovative drug candidates underscores its importance in modern medicinal chemistry.
Recent studies have highlighted the potential of 1-methoxycyclooctane-1-carboxylic acid in addressing unmet medical needs. Its structural features make it an attractive candidate for targeting diseases associated with aberrant protein-protein interactions or metabolic pathways. By modifying its functional groups, scientists have been able to generate derivatives with enhanced selectivity and potency. These findings align with broader trends in drug discovery, where structural diversity is key to overcoming resistance and improving therapeutic outcomes.
The synthesis of 1-methoxycyclooctane-1-carboxylic acid itself presents intriguing challenges that have driven advancements in synthetic organic chemistry. Traditional methods often involve multi-step sequences requiring precise control over reaction conditions. However, recent innovations have streamlined these processes, making the compound more accessible for industrial-scale production. Such improvements are crucial for translating laboratory discoveries into viable pharmaceuticals, ensuring that promising compounds like this one can reach patients in need.
Beyond its direct applications in drug development, 1-methoxycyclooctane-1-carboxylic acid has found utility as a research tool. Its well-defined structure allows chemists to probe fundamental questions about molecular recognition and interaction mechanisms. By studying how this compound behaves in different environments—whether in vitro or within living systems—scientists gain insights that can inform future drug design strategies. This underscores the importance of basic research in uncovering new possibilities for therapeutic intervention.
The future prospects for 1-methoxycyclooctane-1-carboxylic acid are bright, given its multifaceted potential. As computational methods improve and high-throughput screening becomes more efficient, researchers will be better positioned to identify new applications for this compound and its derivatives. Collaborative efforts between academia and industry will further accelerate progress, ensuring that innovations reach the clinic promptly. The journey from discovery to application remains a testament to the ingenuity and perseverance of those dedicated to advancing human health through chemical science.
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